tert-Butyl [(4-hydroxy-3,5-dimethylpyridin-2-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(3,5-dimethyl-4-oxo-1H-pyridin-2-yl)methyl]carbamate
• InChI: InChI=1S/C13H20N2O3/c1-8-6-14-10(9(2)11(8)16)7-15-12(17)18-13(3,4)5/h6H,7H2,1-5H3,(H,14,16)(H,15,17)
• InChI Key: HWFVWNAXYABXFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=C(C1=O)C)CNC(=O)OC(C)(C)C
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

The compound “tert-Butyl [(4-hydroxy-3,5-dimethylpyridin-2-yl)methyl]carbamate” is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid and are often used in a variety of applications, including as pesticides, fungicides, and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, carbamates are typically synthesized through the reaction of alcohols with isocyanates.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyridine ring (a six-membered ring with one nitrogen atom and five carbon atoms), which is substituted with hydroxy and methyl groups. It would also include a carbamate group attached to the pyridine ring via a methylene bridge.

Chemical Reactions Analysis

Carbamates, in general, can undergo a variety of reactions, including hydrolysis and reactions with amines.

Scientific Research Applications

Synthesis of N-Boc-Protected Anilines

. The Boc (tert-butyloxycarbonyl) group is a common protecting group used in organic synthesis to protect amines. This is particularly useful in peptide synthesis, where the amino group needs to be protected to prevent unwanted side reactions.

Synthesis of Tetrasubstituted Pyrroles

, which are functionalized with ester or ketone groups at the C-3 position. Pyrroles are important heterocyclic compounds that are part of many pharmaceuticals and organic materials.

Safety and Hazards

Carbamates can be hazardous and may cause harm if ingested, inhaled, or come into contact with the skin.

Future Directions

Future research could focus on elucidating the specific properties and potential applications of this compound. This could include investigating its biological activity, stability, and reactivity.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit enzymes such as β-secretase and acetylcholinesterase . These enzymes play crucial roles in the development of Alzheimer’s disease by contributing to the formation of amyloid plaques .

Mode of Action

Similar compounds have been shown to prevent the aggregation of amyloid beta peptide (aβ) and the formation of fibrils (faβ) from aβ 1-42 . This suggests that the compound may interact with its targets to inhibit their activity, thereby preventing the progression of Alzheimer’s disease.

Biochemical Pathways

Given its potential role as an inhibitor of β-secretase and acetylcholinesterase, it may impact the amyloidogenic pathway involved in alzheimer’s disease . This pathway involves the cleavage of amyloid precursor protein (APP) by β-secretase, resulting in the production of Aβ peptides that aggregate to form plaques .

Result of Action

Similar compounds have been shown to prevent the aggregation of aβ and the formation of fibrils (faβ) from aβ 1-42 . This suggests that the compound may help reduce the formation of amyloid plaques, which are a hallmark of Alzheimer’s disease.